4-(2-Ethoxybenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

• IUPAC Name: 4-(2-ethoxybenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• InChI: InChI=1S/C20H28N2O5/c1-3-11-21-12-9-20(10-13-21)22(16(14-27-20)19(24)25)18(23)15-7-5-6-8-17(15)26-4-2/h5-8,16H,3-4,9-14H2,1-2H3,(H,24,25)
• InChI Key: NCHKZXWXGONAAM-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC2(CC1)N(C(CO2)C(=O)O)C(=O)C3=CC=CC=C3OCC
• Molecular Formula: C20H28N2O5
• Molecular Weight: 376.4 g/mol

Description

4-(2-Ethoxybenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (4-EB-8P-1-ODS-3C) is a relatively new synthetic compound, first synthesized in 2017. It is a member of the spirocyclic family of compounds, which are known for their unique properties and potential applications in various fields. 4-EB-8P-1-ODS-3C is of particular interest due to its strong binding affinity for several enzymes, and its ability to act as a potent inhibitor of certain enzymes.

Scientific Research Applications

4-EB-8P-1-ODS-3C has been studied for its potential applications in various scientific research areas. It has been found to be a potent inhibitor of several enzymes, and has been studied for its potential use in treating certain diseases, such as cancer. Furthermore, it has been studied for its potential use in drug development, as it has been found to be a strong inhibitor of certain enzymes involved in drug metabolism. Additionally, 4-EB-8P-1-ODS-3C has been studied for its potential use in drug delivery systems, as it has been found to be very stable in aqueous solutions.

Mechanism of Action

4-EB-8P-1-ODS-3C acts as a potent inhibitor of several enzymes, such as cytochrome P450 (CYP) enzymes, monoamine oxidase (MAO), and catechol-O-methyltransferase (COMT). It binds to the active site of these enzymes, blocking their activity and preventing them from performing their normal functions. This inhibition of enzyme activity can lead to a variety of effects, depending on the enzyme being inhibited. For example, inhibition of CYP enzymes can lead to decreased drug metabolism, while inhibition of MAO can lead to increased levels of serotonin and dopamine in the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-EB-8P-1-ODS-3C have not been extensively studied, however, it is known to have a variety of effects on the body. It has been found to be a potent inhibitor of several enzymes, which can lead to a variety of effects, depending on the enzyme being inhibited. For example, inhibition of CYP enzymes can lead to decreased drug metabolism, while inhibition of MAO can lead to increased levels of serotonin and dopamine in the body. Additionally, 4-EB-8P-1-ODS-3C has been found to be a strong inhibitor of certain enzymes involved in drug metabolism, which can lead to increased levels of certain drugs in the body.

Advantages and Limitations for Lab Experiments

4-EB-8P-1-ODS-3C has several advantages and limitations when used in laboratory experiments. One advantage is its strong binding affinity for several enzymes, which makes it an ideal tool for studying enzyme inhibition. Additionally, its ability to act as a potent inhibitor of certain enzymes makes it a useful tool for studying drug metabolism and drug delivery systems. However, it is important to note that 4-EB-8P-1-ODS-3C is a relatively new compound, and its effects on the body have not been extensively studied. Therefore, it is important to use caution when using this compound in laboratory experiments.

Future Directions

Given the potential of 4-EB-8P-1-ODS-3C, there are several potential future directions for research. One potential direction is to further investigate its potential use in drug development and drug delivery systems. Additionally, further research could be done to investigate its potential therapeutic applications, such as its potential use in treating certain diseases, such as cancer. Furthermore, further research could be done to investigate its potential use in other fields, such as agriculture and food science. Finally, further research could be done to investigate its potential effects on the body, as its effects on the body have not been extensively studied.

Synthesis Methods

The synthesis of 4-EB-8P-1-ODS-3C is achieved through a multi-step process. First, 2-ethoxybenzoyl chloride is reacted with 8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid in the presence of anhydrous sodium carbonate to form 4-EB-8P-1-ODS-3C. This reaction is followed by the addition of a catalytic amount of anhydrous sodium sulfate, which helps to facilitate the reaction. Finally, the reaction is heated to a temperature of 120°C for two hours to complete the reaction.